Cas no 113598-97-3 (1-Pyreneoctanamine, hydrochloride)

1-Pyreneoctanamine, hydrochloride structure
113598-97-3 structure
Product Name:1-Pyreneoctanamine, hydrochloride
CAS No:113598-97-3
MF:C24H28ClN
MW:365.9388256073
CID:2611197
Update Time:2023-08-07

1-Pyreneoctanamine, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 8-pyren-1-yloctan-1-amine,hydrochloride
    • 1-Pyreneoctanamine, hydrochloride
    • 8-(Pyren-1-yl)octan-1-amine--hydrogen chloride (1/1)
    • Inchi: 1S/C24H27N.ClH/c25-17-6-4-2-1-3-5-8-18-11-12-21-14-13-19-9-7-10-20-15-16-22(18)24(21)23(19)20;/h7,9-16H,1-6,8,17,25H2;1H
    • InChI Key: BPHIANLNQXMGGP-UHFFFAOYSA-N
    • SMILES: Cl.NCCCCCCCCC1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 8
  • Complexity: 405
  • Topological Polar Surface Area: 26
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